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Compound of Interest

Compound Name: Aspinolide B

CAS No.: 188605-15-4

Cat. No.: B068377

Get Quote

As a Senior Application Scientist, it is imperative to look beyond the immediate experimental

application of a compound and consider its entire lifecycle within the laboratory, including its

ultimate disposal. Aspinolide B, a fungal-derived macrolide with significant plant growth

regulatory activity, is increasingly utilized in agricultural and biological research.[1] While its

direct handling hazards are minimal, its classification as a bioactive macrolide necessitates a

stringent and environmentally conscious disposal protocol. This guide provides a detailed, step-

by-step framework for the safe and responsible management of Aspinolide B waste, ensuring

the protection of both laboratory personnel and the ecosystem.

Core Principle: Environmental Precaution Overrides
Low Acute Hazard
The Safety Data Sheet (SDS) for Aspinolide B indicates that the substance is not classified as

hazardous according to the Globally Harmonized System (GHS).[2] It holds NFPA and HMIS

ratings of 0 for health, flammability, and reactivity, suggesting a low immediate risk to

researchers.[2]
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However, this low acute toxicity profile must not be misinterpreted as a license for

indiscriminate disposal. The crucial directive in the SDS is the environmental precaution: "Do

not allow to enter sewers/ surface or ground water."[2] This is the cornerstone of our disposal

strategy. Aspinolide B is a macrolide-like compound, and related substances like macrolide

antibiotics are known to persist through conventional wastewater treatment processes, posing

a risk to aquatic ecosystems and potentially contributing to the proliferation of antibiotic-

resistant organisms.[3][4]

Therefore, all Aspinolide B waste, regardless of concentration, must be treated as hazardous

chemical waste. Standard laboratory practices like autoclaving are insufficient, as they do not

guarantee the complete degradation of complex organic molecules like Aspinolide B.[5][6]

Property Value Source

CAS Number 188605-15-4 Cayman Chemical[1][2]

Molecular Formula C₁₄H₂₀O₆ Cayman Chemical[1]

Molecular Weight 284.3 g/mol Cayman Chemical[1]

GHS Classification Not Classified Cayman Chemical SDS[2]

NFPA Rating Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical SDS[2]

HMIS Rating Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical SDS[2]

Disposal Directive

Do not allow to enter

sewers/surface or ground

water.

Cayman Chemical SDS[2]

The Aspinolide B Waste Management Workflow
The following diagram outlines the decision-making process for handling various forms of

Aspinolide B waste. All paths lead to collection by a certified hazardous waste management

service.
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Caption: Decision workflow for the proper segregation and disposal of Aspinolide B waste

streams.

Step-by-Step Disposal Protocols
Adherence to a systematic protocol is essential for ensuring safety and compliance.

A. Waste Segregation and Containment
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Pure Compound (Solid):

Keep expired or unwanted Aspinolide B in its original manufacturer's vial.

If the original container is compromised, transfer the solid to a new, sealable vial clearly

labeled as "Hazardous Waste: Aspinolide B (Solid)."

Place this vial into a designated solid chemical waste container.

Aspinolide B Solutions (Liquid):

Designate a specific, compatible waste container for all liquid waste containing

Aspinolide B. A retired solvent bottle (e.g., for Methanol, DMSO, Dichloromethane) is

often suitable.[1]

NEVER pour Aspinolide B solutions down the drain.[2][6][7]

Collect all stock solutions, working solutions, and instrument rinse solutions containing the

compound in this container.

Ensure the container is kept securely closed when not in use.

Contaminated Labware (Solids):

All disposable labware that has come into direct contact with Aspinolide B (e.g., pipette

tips, microfuge tubes, well plates, gloves) must be considered contaminated solid waste.

Collect these items in a designated, puncture-resistant container lined with a durable

plastic bag.[8][9]

Do not mix this waste with general laboratory trash or biohazardous waste unless the

experiment also involved infectious agents.[6]

B. Labeling and Storage

Labeling: All waste containers must be clearly and accurately labeled. The label must

include:
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The words "Hazardous Waste."[7]

The full chemical name: "Aspinolide B."

For liquid containers, list all chemical constituents, including solvents, with approximate

percentages.

An indication of the hazard (e.g., "Environmental Hazard," "Bioactive Compound").

The date of waste accumulation.

Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are sealed to prevent leaks or evaporation.

Store away from incompatible materials. Although Aspinolide B itself is not highly

reactive, its solvent waste might be.[2]

C. Spill Management

In the event of a small spill of Aspinolide B powder or solution:

Personnel Protection: Wear standard personal protective equipment (PPE), including a lab

coat, safety glasses, and nitrile gloves.

Containment: Prevent the spill from spreading. If it is a powder, avoid creating dust. If it is a

liquid, absorb it with a chemical absorbent pad or vermiculite.

Collection: Carefully sweep the solid material or collect the absorbent material using a scoop

or forceps.

Disposal: Place all cleanup materials into a sealed bag or container. Label it as "Hazardous

Waste: Aspinolide B Spill Debris" and dispose of it as solid chemical waste.

Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol) and then with

soap and water. Collect the cleaning materials (wipes, etc.) as solid chemical waste.
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D. Final Disposal

Contact EHS: Once your waste container is approximately three-quarters full, contact your

institution's Environmental Health and Safety (EHS) department or your contracted chemical

waste disposal service to arrange for a pickup.[9][10]

Documentation: Complete any required waste manifest or pickup request forms provided by

your institution, ensuring the information is accurate and complete.

By implementing this comprehensive disposal strategy, researchers can confidently work with

Aspinolide B, knowing they are upholding the highest standards of laboratory safety and

environmental stewardship.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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